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1-[(S)-O-(5-Isoquinolinesulfonyl)-N-tert-boc-N-methyltyrosyl]-4-phenyl-piperazine 1-[(S)-O-(5-Isoquinolinesulfonyl)-N-tert-boc-N-methyltyrosyl]-4-phenyl-piperazine
Brand Name: Vulcanchem
CAS No.: 1391068-28-2
VCID: VC0021436
InChI: InChI=1S/C34H38N4O6S/c1-34(2,3)43-33(40)36(4)30(32(39)38-21-19-37(20-22-38)27-10-6-5-7-11-27)23-25-13-15-28(16-14-25)44-45(41,42)31-12-8-9-26-24-35-18-17-29(26)31/h5-18,24,30H,19-23H2,1-4H3/t30-/m0/s1
SMILES: CC(C)(C)OC(=O)N(C)C(CC1=CC=C(C=C1)OS(=O)(=O)C2=CC=CC3=C2C=CN=C3)C(=O)N4CCN(CC4)C5=CC=CC=C5
Molecular Formula: C34H38N4O6S
Molecular Weight: 630.76

1-[(S)-O-(5-Isoquinolinesulfonyl)-N-tert-boc-N-methyltyrosyl]-4-phenyl-piperazine

CAS No.: 1391068-28-2

Reference Standards

VCID: VC0021436

Molecular Formula: C34H38N4O6S

Molecular Weight: 630.76

1-[(S)-O-(5-Isoquinolinesulfonyl)-N-tert-boc-N-methyltyrosyl]-4-phenyl-piperazine - 1391068-28-2

CAS No. 1391068-28-2
Product Name 1-[(S)-O-(5-Isoquinolinesulfonyl)-N-tert-boc-N-methyltyrosyl]-4-phenyl-piperazine
Molecular Formula C34H38N4O6S
Molecular Weight 630.76
IUPAC Name [4-[(2S)-2-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]-3-oxo-3-(4-phenylpiperazin-1-yl)propyl]phenyl] isoquinoline-5-sulfonate
Standard InChI InChI=1S/C34H38N4O6S/c1-34(2,3)43-33(40)36(4)30(32(39)38-21-19-37(20-22-38)27-10-6-5-7-11-27)23-25-13-15-28(16-14-25)44-45(41,42)31-12-8-9-26-24-35-18-17-29(26)31/h5-18,24,30H,19-23H2,1-4H3/t30-/m0/s1
Standard InChIKey ZUZAUVUCIRBYEE-PMERELPUSA-N
SMILES CC(C)(C)OC(=O)N(C)C(CC1=CC=C(C=C1)OS(=O)(=O)C2=CC=CC3=C2C=CN=C3)C(=O)N4CCN(CC4)C5=CC=CC=C5
Synonyms 5-Isoquinolinesulfonic Acid 4-[(2S)-2-[[(1,1-Dimethylethoxy)carbonyl]methylamino]-3-oxo-3-(4-phenyl-1-piperazinyl)propyl]phenyl Ester;
Last Modified Aug 20 2021
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